Cas no 2229510-04-5 (1-(1H-imidazol-2-yl)cyclobutylmethanol)

• Product Name: 1-(1H-imidazol-2-yl)cyclobutylmethanol
• CAS No: 2229510-04-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5867663
• PubChem ID: 165734655
• Update Time: 2023-12-15

1-(1H-imidazol-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-2-yl)cyclobutylmethanol
• EN300-1789476
• [1-(1H-imidazol-2-yl)cyclobutyl]methanol
• 2229510-04-5

• Inchi： 1S/C8H12N2O/c11-6-8(2-1-3-8)7-9-4-5-10-7/h4-5,11H,1-3,6H2,(H,9,10)
• InChI Key： FLEOGDQDDPVRME-UHFFFAOYSA-N
• SMILES： OCC1(C2=NC=CN2)CCC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.9Ų